4-(benzotriazol-1-ylmethyl)-N,N-diphenyl-1,3-thiazol-2-amine

• IUPAC Name: 4-(benzotriazol-1-ylmethyl)-N,N-diphenyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C22H17N5S/c1-3-9-18(10-4-1)27(19-11-5-2-6-12-19)22-23-17(16-28-22)15-26-21-14-8-7-13-20(21)24-25-26/h1-14,16H,15H2
• InChI Key: IKEVYKXDWYXUFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=NC(=CS3)CN4C5=CC=CC=C5N=N4
• Molecular Formula: C22H17N5S
• Molecular Weight: 383.5 g/mol

Description

The compound “4-(benzotriazol-1-ylmethyl)-N,N-diphenyl-1,3-thiazol-2-amine” is a complex organic molecule. It contains a benzotriazole moiety, which is a heterocyclic compound with the chemical formula C6H5N3. Its five-membered ring contains three consecutive nitrogen atoms. This bicyclic compound may be viewed as fused rings of the aromatic compounds benzene and triazole.

Synthesis Analysis

The synthesis of benzotriazole involves the reaction of o-phenylenediamine, sodium nitrite, and acetic acid. The conversion proceeds via diazotization of one of the amine groups. The synthesis can be improved when the reaction is carried out at low temperatures (5–10 °C) and briefly irradiated in an ultrasonic bath. Benzotriazole can easily be introduced into a molecule by a variety of reactions, activates it toward numerous transformations, is sufficiently stable during the course of reactions, and finally can easily be removed at the end of the reaction sequence.

Molecular Structure Analysis

The molecular structure of the compound is based on structures generated from information available in ECHA’s databases. The molecular formula is C17H15N5O3. The molecular weight is 337.341.

Chemical Reactions Analysis

Benzotriazole methodology has grown from an obscure level to very high popularity, since benzotriazole can easily be introduced into a molecule by a variety of reactions, activates it toward numerous transformations, is sufficiently stable during the course of reactions, and finally can easily be removed at the end of the reaction sequence.

Physical And Chemical Properties Analysis

Benzotriazole is a white-to-light tan solid. It has a melting point of 100 °C (212 °F; 373 K) and a boiling point of 350 °C (662 °F; 623 K). It is soluble in water at 20 g/L.

Future Directions

The future directions of this compound could involve further exploration of its potential applications in various fields. Benzotriazole methodology has been recognized as a versatile, useful, and successful synthesis protocol. It has the potential to be used in the synthesis of diverse pharmacologically important heterocyclic skeletons.